Cas no 2169256-64-6 (ethyl 2-(4-cyanophenyl)aminopropanoate)

• Product Name: ethyl 2-(4-cyanophenyl)aminopropanoate
• CAS No: 2169256-64-6
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 6223331
• PubChem ID: 61499096
• Update Time: 2025-10-29

ethyl 2-(4-cyanophenyl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-cyanophenyl)aminopropanoate
• AKOS010760403
• EN300-10254227
• 2169256-64-6
• SCHEMBL19707996
• ethyl 2-[(4-cyanophenyl)amino]propanoate

• Inchi： 1S/C12H14N2O2/c1-3-16-12(15)9(2)14-11-6-4-10(8-13)5-7-11/h4-7,9,14H,3H2,1-2H3
• InChI Key： VNOMHUHDLNWCCV-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)NC1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.1Ų

Additional information on ethyl 2-(4-cyanophenyl)aminopropanoate

Ethyl 2-(4-Cyanophenyl)aminopropanoate: A Comprehensive Overview

Ethyl 2-(4-cyanophenyl)aminopropanoate, with the CAS number 2169256-64-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyanophenyl group with an ethyl ester moiety. The presence of the cyanophenyl group imparts distinct electronic properties, making it a valuable substrate for various chemical reactions and applications.

Recent studies have highlighted the potential of ethyl 2-(4-cyanophenyl)aminopropanoate in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The compound's ability to undergo nucleophilic substitution reactions has been extensively studied, providing insights into its reactivity and versatility in organic synthesis.

The synthesis of ethyl 2-(4-cyanophenyl)aminopropanoate involves a multi-step process, often starting with the preparation of the corresponding amine intermediate. This intermediate is then subjected to alkylation or acylation reactions to introduce the ester group. The optimization of reaction conditions, such as temperature and solvent choice, has been a focus of recent research to enhance yield and purity.

In terms of applications, ethyl 2-(4-cyanophenyl)aminopropanoate has found utility in the pharmaceutical industry as an intermediate in drug synthesis. Its structure allows for further functionalization, enabling the creation of complex molecules with diverse biological activities. For instance, derivatives of this compound have been investigated for their potential as inhibitors of enzymes involved in neurodegenerative diseases.

From a structural perspective, ethyl 2-(4-cyanophenyl)aminopropanoate consists of a central propanoate chain with an amino group attached at the second carbon. The amino group is further substituted with a 4-cyanophenyl ring, which contributes to the compound's aromaticity and electronic characteristics. This arrangement facilitates various types of molecular interactions, making it suitable for use in supramolecular chemistry and crystal engineering.

Recent advancements in computational chemistry have enabled detailed studies of the electronic properties and reactivity of ethyl 2-(4-cyanophenyl)aminopropanoate. Quantum mechanical calculations have provided insights into its molecular orbitals and potential reaction pathways, aiding in the design of more efficient synthetic routes.

In conclusion, ethyl 2-(4-cyanophenyl)aminopropanoate is a versatile compound with promising applications in organic synthesis and drug discovery. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop novel bioactive molecules. As ongoing studies continue to uncover new aspects of its chemistry, this compound is likely to play an increasingly important role in both academic and industrial settings.